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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanoic acid

Cat. No.: B032319

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential safety and logistical information for 2-
Bromo-2-methylpropanoic acid, a corrosive solid that requires careful management in a
laboratory setting.

Chemical Identifier:
o Name: 2-Bromo-2-methylpropanoic acid
» Synonyms: a-Bromoisobutyric acid, 2-Bromo-2-methylpropionic acid[1]

« CAS Number: 2052-01-9[1][2]

Immediate Safety Concerns

2-Bromo-2-methylpropanoic acid is classified as a hazardous substance. It is corrosive and
can cause severe skin burns and eye damage upon contact.[2] Ingestion is harmful, and the
substance may cause respiratory irritation.[3]

Primary Hazards:
» Skin Corrosion/Irritation: Causes severe burns.[2]

» Eye Damage: Risk of serious eye damage.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b032319?utm_src=pdf-interest
https://www.benchchem.com/product/b032319?utm_src=pdf-body
https://www.benchchem.com/product/b032319?utm_src=pdf-body
https://www.benchchem.com/product/b032319?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC305205000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305205000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanoic-acid
https://www.benchchem.com/product/b032319?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanoic-acid
https://kscl.co.in/wp-content/uploads/2024/07/2-bromopropionic-acid-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Acute Oral Toxicity: Harmful if swallowed.[3]

o Respiratory Irritation: May cause irritation to the respiratory system.[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to mitigate the risks associated with

handling 2-Bromo-2-methylpropanoic acid. The following table summarizes the

recommended PPE.

Exposure Route

Recommended Personal
Protective Equipment

Specifications & Best
Practices

Safety goggles and a full-face

Ensure goggles are tight-

sealing. A face shield offers an

Eye/Face ) N ]
shield. additional layer of protection.
[1][4]
Select gloves based on the
) ) specific breakthrough time and
Chemical-resistant gloves ) )
) o permeation rate for this
Skin (e.g., nitrile, neoprene) and

protective clothing.

chemical. Wear a lab coat or
other impervious clothing to

prevent skin contact.[1]

Respiratory

NIOSH/MSHA approved

respirator.

Use a respirator with an
appropriate filter (e.qg., for
organic gases and vapors) if
working outside a fume hood,
if dust is generated, or if

irritation is experienced.[1][4]

General

Safety shower and eyewash

station.

Must be readily accessible in

the immediate work area.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 2-Bromo-2-

methylpropanoic acid.
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1. Preparation:

o Before handling, ensure that all necessary PPE is available and in good condition.
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

e Have an emergency plan in place and ensure all personnel are familiar with it.

» Locate the nearest safety shower and eyewash station.[1]

2. Handling:

» Avoid all personal contact with the chemical, including inhalation of dust or vapors.
» When weighing or transferring the solid, minimize the generation of dust.[1]

o Use compatible tools and equipment (e.g., avoid strong bases, strong oxidizing agents, and
strong reducing agents).[1]

o Keep the container tightly closed when not in use.[1][3]
3. In Case of Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[1]

o Skin: Immediately remove all contaminated clothing and wash the affected area with large
amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

Disposal Plan
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Proper disposal of 2-Bromo-2-methylpropanoic acid and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

» Waste Classification: This material must be disposed of as hazardous waste.

o Container Management:
o Use designated, properly labeled, and sealed containers for chemical waste.
o Do not mix with other waste streams unless compatibility is confirmed.

» Disposal Procedure:

o All waste disposal must be conducted in accordance with local, state, and federal
regulations.

o Contact your institution's environmental health and safety (EHS) office for specific
guidance on disposal procedures.

o Contaminated PPE and other materials should also be treated as hazardous waste.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-2-
methylpropanoic acid, from preparation to disposal.
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Safe Handling Workflow for 2-Bromo-2-methylpropanoic Acid

Preparation
- Assess Risks
- Don PPE
- Prepare Workspace (Fume Hood)

Handling
- Weighing & Transferring
- Minimize Dust
- Avoid Incompatibles

Procedure Completion Emergency Response
- Secure Container (If Exposure Occurs)

Decontamination
- Clean Workspace
- Remove PPE Correctly

Waste Disposal
- Segregate Hazardous Waste
- Label & Store Securely

Click to download full resolution via product page

Caption: Logical workflow for safely handling 2-Bromo-2-methylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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